Cas no 1803595-20-1 (2,6-dichloro-4-nitro-N-phenylbenzene-1-sulfonamide)

• Product Name: 2,6-dichloro-4-nitro-N-phenylbenzene-1-sulfonamide
• CAS No: 1803595-20-1
• MF: C₁₂H₈Cl₂N₂O₄S
• MW: 347.173919677734
• MDL: MFCD28506083
• CID: 5172084
• PubChem ID: 119031525
• Update Time: 2025-10-30

2,6-dichloro-4-nitro-N-phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-4-nitro-N-phenylbenzene-1-sulfonamide
• Benzenesulfonamide, 2,6-dichloro-4-nitro-N-phenyl-

• MDL： MFCD28506083
• Inchi： 1S/C12H8Cl2N2O4S/c13-10-6-9(16(17)18)7-11(14)12(10)21(19,20)15-8-4-2-1-3-5-8/h1-7,15H
• InChI Key： PZXINARIYICOSZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC=C2)(=O)=O)=C(Cl)C=C([N+]([O-])=O)C=C1Cl

Additional information on 2,6-dichloro-4-nitro-N-phenylbenzene-1-sulfonamide

Recent Advances in the Study of 2,6-Dichloro-4-nitro-N-phenylbenzene-1-sulfonamide (CAS: 1803595-20-1)

The compound 2,6-dichloro-4-nitro-N-phenylbenzene-1-sulfonamide (CAS: 1803595-20-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative is being investigated for its potential applications in drug development, particularly as a scaffold for designing novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on its unique chemical properties, including its electron-withdrawing nitro and chloro groups, which contribute to its reactivity and potential biological activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 2,6-dichloro-4-nitro-N-phenylbenzene-1-sulfonamide derivatives for targeting bacterial sulfonamide-resistant strains. The research team employed a combination of computational modeling and high-throughput screening to identify derivatives with enhanced binding affinity to dihydropteroate synthase (DHPS), a key enzyme in bacterial folate biosynthesis. The study reported several promising candidates with potent inhibitory activity against multidrug-resistant pathogens, including Staphylococcus aureus and Escherichia coli.

In another recent development, researchers at the University of Cambridge investigated the compound's potential as a modulator of protein-protein interactions (PPIs) in cancer signaling pathways. Their findings, published in Nature Chemical Biology, demonstrated that 2,6-dichloro-4-nitro-N-phenylbenzene-1-sulfonamide could selectively disrupt the interaction between p53 and MDM2, a critical regulatory axis in tumor suppression. This discovery opens new avenues for developing small-molecule therapeutics targeting PPIs, which have traditionally been considered "undruggable."

The pharmacokinetic properties of 2,6-dichloro-4-nitro-N-phenylbenzene-1-sulfonamide have also been a subject of recent investigation. A 2024 preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profile in rodent models. The results indicated favorable oral bioavailability and tissue penetration, with moderate hepatic clearance. These findings support further development of this compound as a potential drug candidate, though additional optimization may be required to improve its metabolic stability.

From a chemical synthesis perspective, recent advances have focused on developing more efficient and sustainable routes to produce 2,6-dichloro-4-nitro-N-phenylbenzene-1-sulfonamide. A green chemistry approach published in Organic Process Research & Development described a catalytic method using recyclable palladium nanoparticles, which reduced the environmental impact of the synthesis while maintaining high yield and purity. This methodological improvement could facilitate larger-scale production for further biological evaluation.

Looking forward, the unique structural features of 2,6-dichloro-4-nitro-N-phenylbenzene-1-sulfonamide continue to inspire novel research directions. Its combination of electron-withdrawing groups and the sulfonamide moiety presents opportunities for developing diverse bioactive molecules. Current research efforts are exploring its application in neurodegenerative diseases, with preliminary data suggesting potential activity against tau protein aggregation in Alzheimer's disease models. As these investigations progress, this compound class may emerge as an important tool in addressing multiple therapeutic challenges.